3,6-Dibromo-9-octyl-9H-carbazole

• IUPAC Name: 3,6-dibromo-9-octylcarbazole
• InChI: InChI=1S/C20H23Br2N/c1-2-3-4-5-6-7-12-23-19-10-8-15(21)13-17(19)18-14-16(22)9-11-20(18)23/h8-11,13-14H,2-7,12H2,1H3
• InChI Key: MFYGWCVLNPQWRR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1C2=C(C=C(C=C2)Br)C3=C1C=CC(=C3)Br
• Molecular Formula: C20H23Br2N
• DSSTOX Substance ID: DTXSID60462862
• Molecular Weight: 437.2 g/mol
• CAS RN: 79554-93-1

Description

3,6-Dibromo-9-octyl-9H-carbazole is a heterocyclic compound that has garnered significant attention in the scientific community due to its potential applications in various fields of research and industry. It is a chemical compound with the molecular formula C20H23Br2N.

Synthesis Analysis

The synthesis of carbazole derivatives like this compound often involves the Suzuki-Miyaura cross-coupling reaction. In one study, the solubility of the carbazole nucleus, which initially had limited solubility in organic solvents, was increased by adding an octyl group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a carbazole nucleus with bromo-substituents at the 3 and 6 positions and an octyl group at the 9 position.

Chemical Reactions Analysis

The bromo-substituents in this compound enable it to undergo facile reactions, including Suzuki coupling reactions and Kumada polymerisation.

Scientific Research Applications

Polymer Synthesis and Properties

Researchers Iraqi and Wataru (2004) explored the preparation of poly(9-alkyl-9H-carbazole-3,6-diyl)s using 3,6-dibromo-9-octyl-9H-carbazole. They found that varying the alkyl group substituents impacted the polymerization process. The study revealed exclusive 3,6-linkage in the polymer chains and examined the polymers' physical properties, such as thermal stability and electrochemical characteristics (Iraqi & Wataru, 2004).

Dye-Sensitized Solar Cells (DSSC)

Erden and Görgün (2021) synthesized novel carbazole-derived substances suitable for DSSC. They used this compound as an intermediate in creating these substances. Their electrical characterizations in DSSC showed promising results (Erden & Görgün, 2021).

Electrochromic Polymers

Zhang et al. (2019) synthesized monomers including 3,6-dibromo-(N-phenyl)carbazole, investigating their properties in electrochromic polymers. These polymers demonstrated high coloration efficiency and stability, suggesting potential applications in electrochromic materials (Zhang et al., 2019).

Photovoltaic Studies

Hemavathi et al. (2018) reported the polycondensation of this compound for solar cell applications. They optimized reaction conditions to achieve high molecular weight and demonstrated the polymer's potential in photovoltaic studies (Hemavathi et al., 2018).

Organic Dyes and Solar Cells

Si-yuan (2010) prepared 3,6-Dibromo-9-ethyl-9H-carbazole as an intermediate for organic dyes in dye-sensitized solar cells, highlighting its importance in the synthesis of these dyes (Si-yuan, 2010).

Polymer Solar Cells

Lee et al. (2014) synthesized poly[9-(heptadecan-9-yl)-9H-carbazole-2,7-diyl-alt-(5,6-bis-(octyloxy)benzo[1,2,5]-thiadiazole)-5,5-diyl] with 3,6-carbazole, enhancing intermolecular charge transport in polymer solar cells. This highlighted the role of 3,6-carbazole in improving solar cell efficiency (Lee et al., 2014).

Structural Analysis

Cui et al. (2006) and Duan et al. (2005) conducted structural analysis on carbazole derivatives like 9-allyl-3,6-dibromo-9H-carbazole, contributing to the understanding of their molecular structure and potential applications in various fields (Cui et al., 2006), (Duan et al., 2005).

Mechanism of Action

Target of Action

It’s known that carbazole derivatives play a crucial role in various organic electronic devices such as organic transistors (otfts), organic light-emitting diodes (oleds), and organic solar cells .

Mode of Action

The mode of action of 3,6-Dibromo-9-octyl-9H-carbazole involves its interaction with its targets, leading to changes in their function. The carbazole moieties are engaged in offset π–π interactions . This offset packing motif allows the methylene group attached directly to the N atom to be involved in two short C—H…π interactions with an adjacent carbazole .

Biochemical Pathways

The biochemical pathways affected by This compound are related to its role in organic electronic devices. Carbazole can exhibit polymerization and coupling at 3,6,9 positions and 1,8 positions, respectively . Due to the rigid hard structure of carbazole, it sterically hinders this position .

Result of Action

The molecular and cellular effects of This compound ’s action are related to its role in organic electronic devices. It’s known that carbazole derivatives play a crucial role in various organic electronic devices . The compound’s action results in changes in the function of these devices.

Future Directions

Carbazole derivatives like 3,6-Dibromo-9-octyl-9H-carbazole have potential applications in various fields, including optoelectronic devices such as organic light-emitting diodes (OLEDs), organic transistors (OTFTs), and organic solar cells. Future research may focus on enhancing the properties of these compounds for improved performance in these applications.

Biochemical Analysis

Biochemical Properties

3,6-Dibromo-9-octyl-9H-carbazole is a derivative of carbazole, which is known for its high charge carrier mobility, electron-donating property, and photoconductivity

Cellular Effects

Carbazole derivatives have been studied for their unique optical and electronic properties , which could potentially influence cell function, signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is known that carbazole derivatives can be electropolymerized, resulting in the formation of conducting polymers with excellent optoelectronic properties . These properties could potentially influence the compound’s interactions with biomolecules and its effects at the molecular level.